10.1039/B904314D | Ribosomal synthesis of dehydrobutyrine- and methyllanthionine-containing peptides†

Ribosomal synthesis of dehydrobutyrine- and methyllanthionine-containing peptides†

Chemical Communications Pub Date: 2009-04-30 DOI: 10.1039/B904314D

Abstract

We report here the ribosomal synthesis of methyllanthionine-containing cyclic peptides involving a site-specific incorporation of vinylglycine under the reprogrammed genetic code, followed by the isomerization of the vinylglycine to dehydrobutyrine, and the subsequent intramolecular Michael addition of a cysteine residue placed at a downstream position of the vinylglycine.

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Journal Name：Chemical Communications

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